Cas no 874496-80-7 (4-oxo-3-Pyrrolidinecarbonitrile)

• Product Name: 4-oxo-3-Pyrrolidinecarbonitrile
• CAS No: 874496-80-7
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 1120095
• PubChem ID: 21842688
• Update Time: 2025-04-20

4-oxo-3-Pyrrolidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3-Pyrrolidinecarbonitrile
• DTXSID601305045
• 4-cyanopyrrolidin-3-one
• EN300-4268288
• 3-Pyrrolidinecarbonitrile, 4-oxo-
• SCHEMBL8319354
• AM101437
• 874496-80-7
• AKOS006355545
• 4-oxopyrrolidine-3-carbonitrile
• DB-263241

• Inchi： 1S/C5H6N2O/c6-1-4-2-7-3-5(4)8/h4,7H,2-3H2
• InChI Key： GZQKFRIFSJKMBU-UHFFFAOYSA-N
• SMILES： O=C1CNCC1C#N

Computed Properties

• Exact Mass: 110.048
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2
• XLogP3: -0.7